Cas no 2138261-60-4 (3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride)

• Product Name: 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride
• CAS No: 2138261-60-4
• MF: C₁₃H₁₉ClOSSi
• MW: 286.892862558365
• CID: 5777499
• PubChem ID: 165956499
• Update Time: 2025-10-30

3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-({[2-(trimethylsilyl)ethyl]sulfanyl}methyl)benzoyl chloride
• EN300-1085509
• 2138261-60-4
• 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride

• Inchi： 1S/C13H19ClOSSi/c1-17(2,3)8-7-16-10-11-5-4-6-12(9-11)13(14)15/h4-6,9H,7-8,10H2,1-3H3
• InChI Key： GPYFUVMYDQPOSZ-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=CC(=C1)CSCC[Si](C)(C)C)=O

Computed Properties

• Exact Mass: 286.0614406g/mol
• Monoisotopic Mass: 286.0614406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride

Introduction to 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride (CAS No. 2138261-60-4)

3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride (CAS No. 2138261-60-4) is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in various advanced scientific and industrial processes. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride is C₁₄H₁₉ClOSi. The presence of the trimethylsilyl (TMS) group and the sulfanyl (thioether) moiety imparts unique reactivity and stability to the molecule. The TMS group is known for its electron-donating properties, which can influence the reactivity of adjacent functional groups. The sulfanyl group, on the other hand, can participate in various chemical reactions, including nucleophilic substitution and oxidation processes.

In terms of synthesis, 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride can be prepared through a multi-step process involving the reaction of 3-(bromomethyl)benzoic acid with 2-(trimethylsilyl)ethanethiol followed by conversion to the corresponding acid chloride. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production in industrial settings.

The reactivity of 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride is a key factor in its potential applications. As an acid chloride, it readily undergoes nucleophilic acyl substitution reactions with a variety of nucleophiles, such as alcohols, amines, and thiols. This property makes it a valuable reagent in organic synthesis for the preparation of esters, amides, and thioesters. Additionally, the presence of the TMS group can enhance the stability of intermediates during these reactions, facilitating more controlled and efficient synthetic pathways.

In pharmaceutical research, 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its use in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of thioether-containing compounds derived from 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride, which exhibited potent anti-inflammatory and anti-cancer activities. These findings highlight the potential of this compound as a building block for advanced drug discovery efforts.

Beyond pharmaceutical applications, 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride has also found use in materials science. Its ability to form stable thioether linkages makes it suitable for the preparation of functional polymers and coatings with enhanced chemical resistance and mechanical properties. Research in this area is ongoing, with scientists exploring new ways to leverage the unique properties of this compound to develop innovative materials for various industrial applications.

Safety considerations are an essential aspect when handling any chemical compound. While 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride is not classified as a hazardous material under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and storing the compound in a well-ventilated area away from incompatible substances.

In conclusion, 3-({2-(trimethylsilyl)ethylsulfanyl}methyl)benzoyl chloride (CAS No. 2138261-60-4) is a versatile organic compound with significant potential in chemical synthesis, pharmaceutical research, and materials science. Its unique molecular structure and reactivity make it an attractive candidate for various advanced applications. As research in these fields continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on science and industry.